Cas no 852313-98-5 (4-chloro-1-(2-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidine)

• Product Name: 4-chloro-1-(2-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidine
• CAS No: 852313-98-5
• MF: C₁₁H₆Cl₂N₄
• MW: 265.098139286041
• CID: 2143697
• PubChem ID: 11265570
• Update Time: 2025-07-23

4-chloro-1-(2-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-(2-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidine
• 4-chloro-1-(2-chlorophenyl)pyrazolo[3,4-d]pyrimidine
• OXYFERAYKHTIQM-UHFFFAOYSA-N
• DB-305502
• 4-chloro-1-(2-chloro-phenyl)-1H-pyrazolo [3,4-d]pyrimidine
• 852313-98-5
• 4-chloro-1-(2-chloro-phenyl)-1H-pyrazolo[3,4-d]pyrimidine
• DTXSID30460597
• SCHEMBL839210

• MDL： MFCD11868162
• Inchi： 1S/C11H6Cl2N4/c12-8-3-1-2-4-9(8)17-11-7(5-16-17)10(13)14-6-15-11/h1-6H
• InChI Key： OXYFERAYKHTIQM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1C2C(=C(N=CN=2)Cl)C=N1

Computed Properties

• Exact Mass: 263.9969516Da
• Monoisotopic Mass: 263.9969516Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 43.6Ų

Additional information on 4-chloro-1-(2-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidine

Professional Introduction to 4-chloro-1-(2-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 852313-98-5)

4-chloro-1-(2-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidine, a compound with the CAS number 852313-98-5, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the pyrazolopyrimidine class, which has garnered considerable attention due to its versatile biological activities and potential therapeutic applications. The structural framework of this molecule, featuring a pyrazolo[3,4-d]pyrimidine core substituted with chloro and phenyl groups, contributes to its unique chemical properties and biological interactions.

The synthesis and characterization of 4-chloro-1-(2-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidine have been extensively studied in recent years. The presence of multiple chlorine atoms enhances the electrophilicity of the molecule, making it a valuable intermediate in the development of various pharmacologically active agents. Researchers have leveraged these properties to explore its potential in modulating key biological pathways, particularly those involved in cancer and inflammatory diseases.

In recent years, significant progress has been made in understanding the pharmacological profile of pyrazolopyrimidine derivatives. Studies have demonstrated that compounds within this class exhibit inhibitory effects on enzymes such as kinases, which are often overexpressed in tumor cells. The structural motif of 4-chloro-1-(2-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidine allows for selective binding to these targets, thereby minimizing off-target effects. This specificity is crucial for developing effective therapies with improved safety profiles.

One of the most compelling aspects of this compound is its potential application in oncology. Preclinical studies have shown that it can inhibit the growth of various cancer cell lines by disrupting critical signaling pathways. For instance, research indicates that it may interfere with the PI3K/Akt pathway, a well-known driver of cell proliferation and survival in malignancies. The ability to modulate such pathways offers a promising strategy for developing novel anticancer agents.

The role of 4-chloro-1-(2-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidine in addressing inflammatory diseases has also been explored. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and metabolic syndromes. By targeting inflammatory mediators and enzymes, this compound may help mitigate the detrimental effects associated with prolonged inflammation. Preliminary findings suggest that it could serve as a lead compound for designing anti-inflammatory drugs with enhanced efficacy and reduced side effects.

The chemical properties of CAS No. 852313-98-5 also make it an attractive candidate for further derivatization and optimization. The chloro substituents provide reactive sites for functional group transformations, enabling chemists to tailor the molecule's properties for specific applications. This flexibility is particularly valuable in drug discovery pipelines, where iterative modifications are often required to achieve desired pharmacological outcomes.

The synthesis of this compound typically involves multi-step organic reactions, including condensation and chlorination processes. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that the final product meets stringent quality standards. These advancements in synthetic chemistry have facilitated the production of sufficient quantities for both laboratory research and potential clinical trials.

The growing interest in heterocyclic compounds like pyrazolopyrimidines has spurred numerous investigations into their mechanisms of action. Understanding how these molecules interact with biological targets at the molecular level is essential for optimizing their therapeutic potential. Computational studies and X-ray crystallography have played pivotal roles in elucidating these interactions, providing insights that guide further development efforts.

The future prospects for 4-chloro-1-(2-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidine are promising, with ongoing research aimed at expanding its applications across various disease areas. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of laboratory findings into clinical practice. As our understanding of disease mechanisms continues to evolve, compounds like this may find new uses in precision medicine approaches.

In conclusion, CAS No. 852313-98-5, or more formally known as 4-chloro-1-(2-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidine, represents a significant contribution to modern pharmaceutical chemistry. Its unique structural features and biological activities position it as a valuable tool for drug discovery and development. With continued research and innovation, this compound has the potential to address some of the most pressing challenges in medicine today.